Cas no 1803601-21-9 (4-(chloromethyl)-1H-1,2,3-triazole hydrochloride)

• Product Name: 4-(chloromethyl)-1H-1,2,3-triazole hydrochloride
• CAS No: 1803601-21-9
• MDL: MFCD28383879
• CID: 4617452
• PubChem ID: 19910721
• Update Time: 2025-06-11

4-(chloromethyl)-1H-1,2,3-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1H-1,2,3-triazole hydrochloride

• MDL： MFCD28383879

Additional information on 4-(chloromethyl)-1H-1,2,3-triazole hydrochloride

Comprehensive Overview of 4-(chloromethyl)-1H-1,2,3-triazole hydrochloride (CAS No. 1803601-21-9)

4-(chloromethyl)-1H-1,2,3-triazole hydrochloride (CAS No. 1803601-21-9) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a triazole ring and a reactive chloromethyl group, makes it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its applications in click chemistry, a field that has revolutionized drug discovery and material science due to its efficiency and selectivity.

The growing interest in 4-(chloromethyl)-1H-1,2,3-triazole hydrochloride is partly driven by the rise of bioorthogonal chemistry, where its derivatives are used for labeling biomolecules without interfering with biological processes. This aligns with current trends in precision medicine and targeted drug delivery, as scientists seek ways to minimize side effects and improve therapeutic outcomes. Additionally, its role in polymer modification has made it relevant in the development of advanced materials, such as self-healing polymers and smart coatings.

One of the most frequently asked questions about CAS No. 1803601-21-9 is its stability and storage conditions. The compound is typically stored under inert conditions to prevent degradation, and its hydrochloride salt form enhances solubility for various synthetic applications. Another common query revolves around its synthetic routes, with many studies highlighting its preparation via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry methodologies.

In the context of green chemistry, researchers are investigating eco-friendly alternatives for synthesizing 4-(chloromethyl)-1H-1,2,3-triazole hydrochloride. This reflects broader industry shifts toward sustainable practices, such as reducing solvent waste and employing catalytic processes. The compound's adaptability also makes it a candidate for covalent organic frameworks (COFs), a cutting-edge area in materials science for applications like gas storage and catalysis.

From a commercial perspective, the demand for CAS No. 1803601-21-9 is rising due to its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies leverage its scaffold to design small-molecule inhibitors targeting enzymes involved in diseases like cancer and inflammation. Its structure-activity relationship (SAR) studies are also pivotal in optimizing drug candidates for improved efficacy and safety profiles.

Looking ahead, the potential of 4-(chloromethyl)-1H-1,2,3-triazole hydrochloride in bioconjugation and proteomics is an exciting frontier. As proteomic techniques advance, the need for reliable chemical probes to study protein interactions grows, positioning this compound as a key tool. Furthermore, its integration into nanotechnology applications, such as functionalized nanoparticles, underscores its cross-disciplinary relevance.

In summary, 4-(chloromethyl)-1H-1,2,3-triazole hydrochloride (CAS No. 1803601-21-9) is a multifaceted compound with expanding roles in drug development, materials science, and biotechnology. Its alignment with contemporary research priorities—such as sustainability, precision therapeutics, and advanced materials—ensures its continued prominence in scientific innovation. For researchers and industry professionals, understanding its properties and applications is essential for harnessing its full potential.